Cas no 2229564-50-3 (5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol)

• Product Name: 5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol
• CAS No: 2229564-50-3
• MF: C₉H₁₀F₂O₄
• MW: 220.170110225677
• CID: 6589213
• PubChem ID: 165696436
• Update Time: 2025-06-15

5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol
• EN300-1959516
• 2229564-50-3

• Inchi： 1S/C9H10F2O4/c1-15-6-3-4(7(13)9(10)11)2-5(12)8(6)14/h2-3,7,9,12-14H,1H3
• InChI Key： PXJYYPVDFLXBLL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C(=C(C=1)OC)O)O)O)F

Computed Properties

• Exact Mass: 220.05471512g/mol
• Monoisotopic Mass: 220.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.9Ų

Additional information on 5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol

5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol: A Comprehensive Overview

5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol, with the CAS number 2229564-50-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and hydroxy groups, as well as a methoxy substituent on the benzene ring. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of 5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol involves a series of well-defined chemical reactions. Recent studies have focused on optimizing the synthetic route to improve yield and purity. One notable approach involves the use of transition-metal catalyzed reactions, which have been shown to enhance the efficiency and selectivity of the synthesis process. This method not only reduces the number of steps required but also minimizes the formation of by-products, making it a preferred choice for large-scale production.

In terms of its chemical properties, 5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol exhibits high solubility in polar solvents such as water and ethanol. Its hydroxy and methoxy groups contribute to its ability to form hydrogen bonds, which can influence its interactions with biological targets. The difluoro substitution on the ethyl group enhances its lipophilicity, potentially improving its cell membrane permeability and bioavailability.

The biological activity of 5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol has been extensively studied in various in vitro and in vivo models. Preliminary results suggest that it possesses potent antioxidant and anti-inflammatory properties. These activities are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, recent research has explored its potential as a neuroprotective agent, with studies showing that it can reduce oxidative stress and neuronal damage in models of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol in human subjects. Early-phase trials have demonstrated promising results, with no significant adverse effects reported at therapeutic doses. The compound's favorable pharmacokinetic profile, including good oral bioavailability and a long half-life, makes it a promising candidate for further development.

In addition to its therapeutic potential, 5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol has also been investigated for its use in diagnostic imaging. Its unique chemical structure allows it to be labeled with radioisotopes or fluorescent tags without significantly altering its biological activity. This property makes it a valuable tool for non-invasive imaging techniques such as PET (Positron Emission Tomography) and fluorescence microscopy.

The environmental impact of 5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol is another important consideration in its development. Studies have shown that it is biodegradable under aerobic conditions and does not accumulate in the environment. This characteristic aligns with the growing emphasis on sustainable chemistry practices and the development of environmentally friendly pharmaceuticals.

In conclusion, 5-(2,2-difluoro-1-hydroxyethyl)-3-methoxybenzene-1,2-diol, CAS number 2229564-50-3, represents a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.